Cas no 1170850-14-2 (3-[3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 1170850-14-2
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• MDL: MFCD11986595
• CID: 4561471
• PubChem ID: 135876318
• Update Time: 2024-11-06

3-[3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3,5-Dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoic acid
• EN300-239275
• F2135-0875
• 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoicacid
• AKOS005207837
• 3-[3,5-DIMETHYL-1-(4-METHYL-6-OXO-1,6-DIHYDROPYRIMIDIN-2-YL)-1H-PYRAZOL-4+
• 1170850-14-2
• Z2235305189
• 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]propanoic acid
• 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl]propanoic acid

• MDL： MFCD11986595
• Inchi： 1S/C13H16N4O3/c1-7-6-11(18)15-13(14-7)17-9(3)10(8(2)16-17)4-5-12(19)20/h6H,4-5H2,1-3H3,(H,19,20)(H,14,15,18)
• InChI Key： RVWRVGMQONRECI-UHFFFAOYSA-N
• SMILES： N1(C2NC(=O)C=C(C)N=2)C(C)=C(CCC(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 276.12224039g/mol
• Monoisotopic Mass: 276.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.6Ų